Cas no 1007952-40-0 (2-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1007952-40-0
• MF: C₁₅H₁₆N₂O₅S
• MW: 336.362942695618
• CID: 5059880
• Update Time: 2025-10-31

2-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• HMS1705B10
• STL163348
• 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• ST50179447
• 2-[(3,5-dimethylisoxazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carbo xylic acid
• 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C15H16N2O5S/c1-9-14(10(2)22-16-9)23(20,21)17-8-12-6-4-3-5-11(12)7-13(17)15(18)19/h3-6,13H,7-8H2,1-2H3,(H,18,19)
• InChI Key： NTNGHHXIJSIPNP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CC2C=CC=CC=2CC1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 561
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on 2-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Compound CAS No. 1007952-40-0: 2-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid

The compound with CAS number 1007952-40-0, known as 2-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

The molecular structure of this compound is characterized by a tetrahydroisoquinoline core, which is a common scaffold in drug design due to its ability to interact with various biological targets. The presence of a sulfonyl group attached to the isoxazole ring introduces additional electronic and steric properties, enhancing its bioavailability and target specificity. The isoxazole moiety itself is known for its stability and ability to participate in hydrogen bonding, further contributing to the compound's pharmacokinetic profile.

Recent research has focused on the compound's potential as a modulator of key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical in the signaling pathways of cancer cells. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The construction of the tetrahydroisoquinoline ring is typically achieved through cyclization reactions, while the sulfonylation step ensures the introduction of the critical sulfonyl group. Optimization of these steps has been crucial in improving the overall yield and purity of the compound.

In terms of applications, this compound has shown potential as a lead molecule for drug development programs targeting chronic inflammatory diseases. Its anti-inflammatory properties have been attributed to its ability to inhibit pro-inflammatory cytokines and modulate immune responses. Furthermore, preclinical studies have indicated that it possesses antioxidant properties, which could be beneficial in combating oxidative stress-related conditions.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling studies have provided insights into its binding modes with target proteins, guiding further optimization efforts. These studies have revealed that the compound's unique arrangement of functional groups allows for effective binding to specific pockets on protein surfaces.

In conclusion, CAS No. 1007952-40-0 represents a cutting-edge molecule with diverse therapeutic applications. Its distinctive structural features and promising biological activities position it as a valuable asset in pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing novel treatments for various diseases.